Cas no 84381-52-2 (Ethanol, 2-isothiocyanato-)

• Product Name: Ethanol, 2-isothiocyanato-
• CAS No: 84381-52-2
• MF: C₃H₅NOS
• MW: 103.142899274826
• CID: 667271
• PubChem ID: 21780530
• Update Time: 2025-04-19

Ethanol, 2-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-isothiocyanato-
• 2-isothiocyanatoethanol
• SCHEMBL11576485
• DTXSID30617943
• 84381-52-2
• 2-Isothiocyanatoethan-1-ol
• 2-hydroxy-ethyl isothiocyanate

• Inchi： 1S/C3H5NOS/c5-2-1-4-3-6/h5H,1-2H2
• InChI Key： WTHLISBAOFHRDW-UHFFFAOYSA-N
• SMILES： S=C=NCCO

Computed Properties

• Exact Mass: 103.00918496g/mol
• Monoisotopic Mass: 103.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.7Ų